BENGHE Foundational & Exploratory

Check Availability & Pricing

Indacaterol Acetate: A Comprehensive Technical
Guide on its Molecular Structure and Chemical
Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Indacaterol Acetate

Cat. No.: B1261526

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indacaterol Acetate is a potent and long-acting beta-2 adrenergic agonist (LABA) utilized in
the management of respiratory conditions, primarily asthnma.[1] Its efficacy stems from its
specific molecular structure and chemical properties that govern its interaction with the [32-
adrenergic receptor, leading to bronchodilation. This technical guide provides an in-depth
analysis of the molecular and chemical characteristics of Indacaterol Acetate, its mechanism
of action, and detailed experimental protocols for its characterization.

Molecular Structure and Chemical Properties

Indacaterol Acetate is the acetate salt of Indacaterol. The core structure of Indacaterol is a
chiral molecule, with the (R)-enantiomer being the active component.

Chemical Name: (R)-5-(2-((5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino)-1-hydroxyethyl)-8-
hydroxyquinolin-2(1H)-one acetate

Synonyms: Indacaterol Acetic, QAB149[1]
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Property Value Source

CAS Number 1000160-96-2 --INVALID-LINK--
Molecular Formula C26H32N205 --INVALID-LINK--
Molecular Weight 452.55 g/mol --INVALID-LINK--
Appearance Crystalline solid --INVALID-LINK--

Soluble in DMSO and Dimethyl
Solubility Formamide (DMF). Sparingly --INVALID-LINK--

soluble in aqueous buffers.

Mechanism of Action

Indacaterol Acetate functions as a selective agonist for the 32-adrenergic receptor, a G-
protein coupled receptor predominantly found on the smooth muscle cells of the airways.

Upon binding to the B2-adrenergic receptor, Indacaterol initiates a signaling cascade. This
involves the activation of adenylyl cyclase, an enzyme that catalyzes the conversion of
adenosine triphosphate (ATP) to cyclic adenosine monophosphate (CAMP). The subsequent
increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA). PKA
then phosphorylates various downstream targets, ultimately resulting in the relaxation of the
airway smooth muscle, a process known as bronchodilation. This relaxation of the airways
makes it easier for air to flow in and out of the lungs, alleviating symptoms of asthma such as
wheezing and shortness of breath.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1261526#molecular-structure-and-
chemical-properties-of-indacaterol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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